Cas no 2680899-77-6 (benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate)

• Product Name: benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate
• CAS No: 2680899-77-6
• MF: C₁₇H₁₈ClNO₃
• MW: 319.782723903656
• CID: 5637213
• PubChem ID: 165930607
• Update Time: 2025-06-13

benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680899-77-6
• EN300-28293822
• benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate

• Inchi： 1S/C17H18ClNO3/c18-15-7-9-16(10-8-15)19(11-4-12-20)17(21)22-13-14-5-2-1-3-6-14/h1-3,5-10,20H,4,11-13H2
• InChI Key： XVKZXSMITXEYJL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N(C(=O)OCC1C=CC=CC=1)CCCO

Computed Properties

• Exact Mass: 319.0975211g/mol
• Monoisotopic Mass: 319.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate

Introduction to Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2680899-77-6)

Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate, a compound with the chemical formula C₁₇H₁₉ClNO₂, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2680899-77-6, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both a benzyl group and a hydroxypropyl moiety in its structure contributes to its versatility, making it a valuable candidate for further research and development.

The synthesis of Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate involves a series of well-defined chemical reactions that highlight the importance of precision in organic synthesis. The reaction pathway typically begins with the formation of an intermediate carbamate, which is then functionalized to introduce the desired substituents. This process underscores the compound's significance in the realm of synthetic chemistry and its potential as a building block for more complex molecules.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to interact with various biological targets, making them useful in the design of drugs targeting neurological disorders, inflammatory diseases, and even cancer. The specific arrangement of atoms in Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate makes it particularly intriguing for researchers looking to explore new therapeutic avenues.

One of the most compelling aspects of this compound is its potential application in drug discovery. The combination of a chlorophenyl group and a hydroxypropyl group provides multiple sites for interaction with biological targets, which can be exploited to develop molecules with enhanced efficacy and reduced side effects. For instance, studies have shown that similar carbamate derivatives exhibit promising activity against certain enzymes involved in disease pathways. This suggests that Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate could serve as a lead compound for further optimization.

The role of computational chemistry in understanding the properties of Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate cannot be overstated. Advanced computational methods allow researchers to predict the behavior of molecules before they are synthesized, saving time and resources. These techniques can provide insights into the compound's stability, solubility, and interaction with biological targets, which are crucial for determining its potential as a drug candidate. By leveraging computational tools, scientists can design experiments that are more targeted and efficient.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. New techniques have enabled the efficient preparation of complex molecules like Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate with higher yields and purity. These improvements have opened up new possibilities for exploring its applications in pharmaceuticals and other industries. For example, flow chemistry has emerged as a powerful tool for synthesizing carbamates under controlled conditions, which can lead to better reproducibility and scalability.

The biological activity of Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate has been a focus of several recent studies. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex bioactive molecules. Initial studies suggest that this compound may exhibit inhibitory effects on certain enzymes, which could make it useful in treating various diseases. However, more extensive research is needed to fully understand its pharmacological profile and potential therapeutic applications.

The development of novel pharmaceuticals often relies on the discovery of new molecular entities that can interact with biological targets in unique ways. Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate stands out as a promising candidate due to its structural features and potential biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development.

In conclusion, Benzyl N-(4-chlorophenyl)-N-(3-hydroxypropyl)carbamate (CAS No. 2680899-77-6) is a fascinating molecule with significant potential in pharmaceutical chemistry. Its unique structure and biological activities make it an attractive candidate for further research and development. As scientists continue to explore new synthetic methods and computational tools, the possibilities for utilizing this compound are likely to expand, leading to new breakthroughs in medicine and related fields.